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Compound of Interest

Compound Name: G150

Cat. No.: B2625845

For researchers, scientists, and drug development professionals, the proper handling and
disposal of laboratory chemicals are paramount to ensuring a safe and compliant work
environment. This guide provides essential information on the proper disposal procedures for
G150, a substance primarily identified in a laboratory context as a selective inhibitor of human
cyclic GMP-AMP synthase (cGAS).

Identifying G150

While "G150" can refer to various commercial products, within a research and drug
development setting, it is most commonly identified as a cGAS inhibitor with the CAS number
2369751-30-2.[1][2][3][4] This compound is utilized in scientific investigations, particularly in
studies related to inflammatory responses.[2][4] It is crucial to distinguish this research
chemical from other substances that may share the "G150" designation, such as industrial
lubricants, paints, or the Australian waste code for halogenated organic solvents.[5][6][7][8][9]

Safety and Hazard Information

According to the Safety Data Sheet (SDS) for G150 as a cGAS inhibitor, the substance is not
classified as hazardous under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals.[1] However, as with any laboratory chemical, it is essential to handle
G150 with care and adhere to standard laboratory safety protocols.

Quantitative Data Summary
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For G150 (cGAS Inhibitor, CAS 2369751-30-2), the following data is available:

Property Value Source
CAS Number 2369751-30-2 [1][2]
GHS Classification Not classified as hazardous [1]
) ) Based on typical small
Physical State Solid o
molecule inhibitors
. Soluble in DMSO and other General knowledge for this
Solubility )
organic solvents type of compound

Experimental Protocols: Disposal Procedures

The disposal of G150 should be conducted in accordance with all applicable federal, state, and
local regulations. Although not classified as hazardous, it is recommended to treat all research
chemicals with caution. The following step-by-step procedure outlines the recommended
disposal plan for G150 in a laboratory setting.

Step 1: Personal Protective Equipment (PPE) Before handling G150 for disposal, ensure you
are wearing appropriate PPE, including:

o Safety glasses or goggles
e Laboratory coat

¢ Chemical-resistant gloves
Step 2: Waste Segregation

e Solid Waste: Collect any solid G150 waste, including empty vials or containers with residual
powder, in a designated and clearly labeled hazardous waste container for solid chemical
waste. Do not mix with non-hazardous laboratory trash.

o Liquid Waste: If G150 has been dissolved in a solvent, the entire solution should be disposed
of as chemical waste. The waste container should be appropriate for the solvent used and
clearly labeled with the contents, including "G150" and the name of the solvent.
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o Contaminated Materials: Any materials that have come into contact with G150, such as
pipette tips, weighing paper, or contaminated gloves, should be placed in a designated solid
chemical waste container.

Step 3: Waste Container Management
e Ensure all waste containers are properly sealed to prevent leaks or spills.

o Label all containers clearly with the words "Hazardous Waste," the full chemical name
("G150, cGAS Inhibitor"), the CAS number (2369751-30-2), and the approximate quantity.

» Store waste containers in a designated, well-ventilated, and secure area away from
incompatible materials.

Step 4: Final Disposal

o Arrange for the collection of the chemical waste by your institution's Environmental Health
and Safety (EHS) department or a licensed chemical waste disposal contractor.

e Do not dispose of G150 down the drain or in regular trash.
Logical Workflow for G150 Disposal

The following diagram illustrates the decision-making process for the proper disposal of G150.

Solid Solid G150 Waste Package in Labeled
(powder, i items) Solid Chemical Waste Container
Start: G150 Waste Generated Identify Waste Form
iqui

Click to download full resolution via product page

Caption: G150 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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